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Compound of Interest

Compound Name: 7-Bromobenzothiazole

CAS No.: 767-70-4

Cat. No.: B152689 Get Quote

CAS Number: 767-70-4 Synonyms: 7-Bromo-1,3-benzothiazole Physical State: Solid

(Crystalline Powder) Primary Hazard Class: Irritant / Acute Toxicant

Executive Safety Summary
7-Bromobenzothiazole is a halogenated heterocyclic building block frequently employed in

palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) for

drug discovery. While structurally stable, its halogenated nature and potential biological activity

as a kinase inhibitor scaffold necessitate strict containment to prevent respiratory sensitization

and dermal absorption.

Core Directive: Treat this compound as a Potent Sensitizer and Irritant. All handling of the neat

solid must occur within a certified chemical fume hood.

Hazard Identification & Risk Assessment
The following hazard classification is derived from GHS standards for halogenated

benzothiazoles.
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Hazard Category GHS Code Hazard Statement Risk Management

Acute Toxicity (Oral) H302
Harmful if swallowed.

[1][2]

Do not mouth pipette.

Wash hands

immediately after

doffing gloves.

Skin Irritation H315
Causes skin irritation.

[1]

Double-gloving

required. Immediate

soap/water wash upon

contact.

Eye Irritation H319
Causes serious eye

irritation.[1][2][3]

Safety glasses with

side shields are

mandatory; goggles

required for powders.

STOT - Single Exp. H335
May cause respiratory

irritation.[1][3]

Zero-tolerance for

open-bench handling.

Use LEV (Local

Exhaust Ventilation).

Personal Protective Equipment (PPE) Matrix
Effective protection relies on a "Barrier-in-Depth" strategy. The following decision logic dictates

the required PPE based on the physical state of the reagent during handling.

PPE Decision Logic (Visualization)
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Task Assessment

Physical State?

Solid / Powder
(Weighing/Transfer)

 Dry Solid

Solution / Liquid
(Reaction/Workup)

 Dissolved

Respiratory:
Fume Hood Required

Hands:
Single Nitrile Gloves

(4 mil / 0.11 mm)

Eyes:
Chemical Goggles

(If fine dust)

Respiratory:
Fume Hood + Sash Low

Hands:
Double Gloving

(Nitrile over Nitrile)

Eyes:
Safety Glasses
(Side Shields)

Click to download full resolution via product page

Figure 1: PPE Selection Workflow based on the physical state of 7-Bromobenzothiazole.

Solid handling prioritizes inhalation protection; solution handling prioritizes dermal barrier

integrity.

Detailed PPE Specifications
Hand Protection:

Material: Nitrile Rubber (minimum thickness 0.11 mm).

Protocol: Inspect for pinholes by inflating with air prior to use. Change gloves immediately

if splashed.

Why? Latex offers poor resistance to organic solvents often used with this compound

(e.g., DCM, DMF). Nitrile provides superior chemical resistance and durability.

Eye Protection:

Standard: ANSI Z87.1 compliant safety glasses with side shields.
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High Risk: Chemical splash goggles are required if handling >5g of fine powder where

dust generation is probable.

Respiratory Protection:

Primary: Certified Chemical Fume Hood (Face velocity: 80–100 fpm).

Secondary: If hood is unavailable (emergency only), use a half-face respirator with P100

(HEPA) + Organic Vapor (OV) cartridges.

Operational Handling Protocol
A. Weighing & Transfer (Solid State)
Static electricity is a common issue with dry benzothiazole powders, leading to dispersion.

Preparation: Place the analytical balance inside the fume hood. If vibration affects readings,

use a draft shield, but do not remove the chemical from the hood.

Static Control: Use an ionizing gun or anti-static brush on the spatula and weighing boat

before contact.

Transfer:

Open the stock container only inside the hood.

Transfer the required amount into a tared vial.

Immediately recap the stock container.

Wipe the exterior of the stock container with a Kimwipe dampened with acetone before

returning to storage.

B. Reaction Setup (Inert Atmosphere)
7-Bromobenzothiazole is often used in transition-metal catalysis sensitive to oxygen.

Dissolution: Add solvent (e.g., DMF, Toluene) to the solid in the vial/flask before removing it

from the hood to transport to a glovebox or manifold.
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Septum Safety: If adding reagents via syringe, ensure a bleed needle is used to prevent

over-pressurization and potential aerosolization of the solution.

Emergency Response & Disposal
Spill Response Workflow

Spill Detected Assess Volume
& State

Minor (<5g / <10mL)
Manage Locally

Major (>5g)
Evacuate Area

Solid Spill:
Cover with wet paper towel
to prevent dust -> Scoop Powder

Liquid Spill:
Absorb with Vermiculite

or Chem-Pad

 Solution

Decontaminate:
Wash surface with

Soap & Water

Disposal:
Halogenated Organic Waste

Click to download full resolution via product page

Figure 2: Step-by-step logic for containing and cleaning spills. Wet-wiping is critical for solids to

prevent airborne dust.

Disposal Protocols
Waste Stream: Segregate as Halogenated Organic Waste.

Labeling: Clearly mark the waste tag with "7-Bromobenzothiazole" and "Toxic/Irritant".

Contaminated Debris: Gloves, weighing boats, and Kimwipes used in cleaning must be

disposed of as solid hazardous waste, not regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b152689?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAH6328606&productDescription=2-BROMOBENZOTHIAZOLE%2C+99%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/101630-SDS-EN.pdf
http://angenechemical.com/sds/767-68-0.pdf
https://www.sigmaaldrich.com/SG/id/sds/aldrich/642495?userType=undefined
https://www.americanelements.com/767-70-4-7-bromobenzo-d-thiazole
https://www.benchchem.com/product/b152689#personal-protective-equipment-for-handling-7-bromobenzothiazole
https://www.benchchem.com/product/b152689#personal-protective-equipment-for-handling-7-bromobenzothiazole
https://www.benchchem.com/product/b152689#personal-protective-equipment-for-handling-7-bromobenzothiazole
https://www.benchchem.com/product/b152689#personal-protective-equipment-for-handling-7-bromobenzothiazole
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b152689?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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